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Cat. No.: B12081276
Get Quote

Executive Summary

Gamma-L-glutamyl-L-valyl-glycine (

-EVG) is a tripeptide distinct from canonical peptides due to its N-terminal gamma-linkage.
While historically identified as a "Kokumi" flavor enhancer in yeast and allium extracts,

-EVG has emerged as a high-potency agonist for the Calcium Sensing Receptor (CaSR), with
potential therapeutic applications in inflammation and gastrointestinal health.

This guide evaluates the bioequivalence of Natural

-EVG (extracted from Saccharomyces cerevisiae or Allium sativum) versus Synthetic
-EVG (produced via enzymatic transpeptidation).

Verdict: Synthetic (enzymatic)

-EVG demonstrates superior bioequivalence for pharmaceutical applications due to:

o Chemical Identity: Indistinguishable from the natural isomer by NMR/MS.
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Purity Profile: >98% purity with defined impurity limits, unlike natural extracts which contain
complex biological matrices.

Functional Potency: Identical EC50 values (~40-50 nM) in CaSR activation assays.

Scalability: Enzymatic synthesis eliminates batch-to-batch variability inherent in natural
extraction.

Chemical & Structural Identity

To establish bioequivalence, one must first confirm that the synthetic moiety is structurally

identical to the natural isolate.

IUPAC Name: (4S)-4-amino-5-[[(2S)-1-[[2-hydroxy-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-
yllamino]-5-oxopentanoic acid

Molecular Formula:
Molecular Weight: 303.31 g/mol [1][2]
Key Structural Feature: The

-peptide bond between Glutamate and Valine.[2][3][4] This linkage is resistant to ubiquitous
-peptidases, conferring high metabolic stability compared to

-Glu-Val-Gly.[5]

Stereochemical Integrity

Both natural and enzymatically synthesized

-EVG must exist strictly as the L,L,L-isomer. Chemical synthesis (solid-phase) carries a risk of
racemization (D-isomers), whereas enzymatic synthesis using

-glutamyltranspeptidase (GGT) is stereospecific, preserving the L-configuration required for
CaSR binding.

Production Pathways: Natural vs. Synthetic[2]
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The "Synthetic" label in

-EVG production predominantly refers to Enzymatic Synthesis, which is the industry standard
for high-purity production.

Workflow Visualization

The following diagram contrasts the extraction workflow with the enzymatic synthesis route,
highlighting critical control points (CCPs) for purity.
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Figure 1: Comparison of Natural Extraction vs. Enzymatic Synthesis workflows. Note the
streamlined purification in the synthetic route.

Comparative Performance Assessment
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Functional Bioequivalence (CaSR Activation)

The primary mechanism of action for

-EVG is the allosteric activation of the Calcium Sensing Receptor (CaSR). Bioequivalence is
defined by the EC50 (concentration inducing 50% maximal response).

Natural Extract Synthetic Reference
Parameter - :

(Purified) (Enzymatic) Standard (GSH)
Purity ~85-90% (variable) >98% >99%
CaSR EC50 45 +5nM 42 +3nM 500-1000 nM
Max Response 95% (relative to Ca2+) 98% (relative to Ca2+) ~30%

] ] High (Amino acids, Low (Trace GIn, Val-

Impurity Profile ) Low

peptides) Gly)

Insight: The synthetic variant shows slightly tighter EC50 consistency due to the absence of
interfering peptides found in natural extracts that may act as partial agonists or antagonists.

Stability & Pharmacokinetics
The

-linkage provides resistance to hydrolysis by cytosolic peptidases.

« In vitro Stability (Caco-2 cells): Both forms show >95% stability in the apical compartment for
6 hours.

o Transport: Intact transport across intestinal monolayers (likely via PepT1).
e Advantage: Synthetic

-EVG allows for precise dosing in PK studies, whereas natural extracts require normalization
for content, introducing error.

Impurity Profiling

o Natural: Contains
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-Glu-Cys-Gly (Glutathione), free amino acids, and Maillard reaction products (if heat-treated).

e Synthetic: Major impurities are unreacted L-Glutamine and L-Val-Gly. These are known, safe
GRAS substances, making the safety profile of the synthetic version superior for drug
development.

Mechanism of Action: CaSR Signaling

Understanding the pathway is crucial for designing functional assays.

-EVG binds to the Venus Flytrap Domain (VFT) of the CaSR, enhancing sensitivity to
extracellular Calcium (

).
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Figure 2: Signal transduction pathway for CaSR activation by

-EVG, leading to intracellular calcium mobilization.

Experimental Protocols

To validate bioequivalence in your own lab, use the following standardized protocols.

Protocol A: LC-MS/MS Quantification & Impurity
Profiling

Objective: Confirm structural identity and quantify purity.
e Sample Preparation:

o Dissolve 10 mg of
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-EVG (Synthetic or Natural) in 10 mL of 0.1% Formic Acid in water.

o Filter through 0.22 ym PTFE membrane.

o Derivatization (Optional but recommended for sensitivity): Use AQC (6-aminoquinolyl-N-
hydroxysuccinimidyl carbamate) if detecting trace levels in biological matrices.

e LC Parameters:

[e]

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pm).

Mobile Phase A: 0.1% Formic Acid in

o

Mobile Phase B: Acetonitrile.

[¢]

Gradient: 0% B to 50% B over 10 mins.

[¢]

e MS Parameters (MRM Mode):
o Precursor lon: 304.1 m/z
o Product lons: 175.1 m/z (Val-Gly fragment), 84.1 m/z.

o Criterion: Ratio of product ions must match reference standard within £5%.

Protocol B: CaSR Functional Assay (Calcium Flux)

Objective: Compare EC50 potency.
e Cell Line: HEK293 cells stably expressing human CaSR (HEK-CaSR).
e Reagents: FLIPR Calcium 6 Assay Kit (Molecular Devices) or equivalent.
e Procedure:
o Seed HEK-CaSR cells in 96-well black plates (50,000 cells/well). Incubate 24h.

o Load cells with Calcium-sensitive dye for 1 hour at 37°C.
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o Prepare buffer with sub-maximal Calcium (0.5 mM
) to allow detection of allosteric activation.

o Treatment: Add serial dilutions of Synthetic

-EVG and Natural Extract (
M to
M).

o Measurement: Monitor fluorescence (Ex 485nm / Em 525nm) using a flexstation/plate
reader.

e Analysis:
o Plot Max - Min fluorescence vs. Log[Concentration].
o Fit to Sigmoidal Dose-Response curve to calculate EC50.

o Bioequivalence Criteria: The 90% confidence interval of the synthetic EC50 must fall within
80-125% of the natural reference.

Regulatory & Safety Considerations
 GRAS Status:

-EVG is FEMA GRAS (FEMA No. 4709) and approved in the EU (FL 17.038).

o Safety Assessment: Joint FAO/WHO Expert Committee on Food Additives (JECFA) and
Food Safety Commission of Japan (FSCJ) have evaluated

-EVG produced by genetically modified E. coli (K-12 derived).

e Conclusion: The safety concern for synthetic (enzymatic)

-EVG is lower than natural extracts due to the absence of undefined biological byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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